Cas no 1806867-63-9 (2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806867-63-9
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4863397
• Update Time: 2025-10-28

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-6-3-5(9(11)12)8(4-14)15-7(6)1-2-13/h3,9H,1,4,14H2
• InChI Key： CAWNGLYSXPLSQF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(CN)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile

Comprehensive Introduction to 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806867-63-9)

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806867-63-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, and a difluoromethyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its potential role in the development of novel small-molecule inhibitors and bioactive intermediates.

The structural complexity of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile makes it a valuable building block in medicinal chemistry. Its pyridine core is a common scaffold in drug design, often associated with improved pharmacokinetic properties. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and membrane permeability. Recent studies highlight the growing demand for fluorinated pyridines in the development of next-generation therapeutics targeting kinase inhibition and GPCR modulation.

In the context of agrochemical innovation, this compound's bromo-substituted pyridine structure aligns with trends in crop protection chemistry. The agrochemical industry is actively exploring halogenated heterocycles for their pesticidal and herbicidal activities. The acetonitrile functionality further expands its utility, enabling diverse cross-coupling reactions for structural diversification. This has led to increased searches for "pyridine-based agrochemical intermediates" and "difluoromethyl building blocks" in scientific databases.

From a synthetic perspective, CAS No. 1806867-63-9 presents interesting challenges and opportunities for process chemistry optimization. The compound's multiple reactive sites allow for selective modifications, making it relevant to discussions about "regioselective functionalization" and "late-stage diversification" strategies. These topics are currently trending in organic chemistry forums and patent literature, particularly for fragment-based drug discovery approaches.

The analytical characterization of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially given the increasing regulatory emphasis on quality by design (QbD) principles in chemical manufacturing. Recent publications have focused on developing robust analytical methods for similar multifunctional pyridines, reflecting the compound's relevance to current good manufacturing practice (cGMP) requirements.

Environmental and safety considerations for this compound follow standard protocols for laboratory chemicals. While not classified as hazardous under major regulatory frameworks, proper handling of nitrile-containing compounds is recommended. This aligns with growing industry attention to green chemistry metrics and sustainable synthetic routes, topics frequently searched in conjunction with specialty chemical synthesis.

The commercial availability of CAS 1806867-63-9 through specialty chemical suppliers has facilitated its adoption in various research programs. Market analysis shows rising interest in custom synthesis services for such complex heterocycles, particularly from pharmaceutical companies engaged in hit-to-lead optimization. The compound's price and availability trends are often benchmarked against similar bromopyridine derivatives in the fine chemicals market.

Future research directions for this compound may explore its potential in metal-catalyzed transformations and photoredox chemistry, two rapidly evolving areas in synthetic methodology. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring makes it an interesting substrate for studying electronic effects in heteroaromatic systems. These aspects are frequently discussed in recent ACS publications and synthetic chemistry webinars.

In conclusion, 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-6-acetonitrile represents a compelling case study in modern heterocyclic chemistry. Its structural features and synthetic versatility position it as a valuable tool for addressing current challenges in drug discovery and material science. As research continues to uncover new applications for such multifunctional pyridine derivatives, this compound is likely to maintain its relevance in cutting-edge chemical research.